Cas no 82970-70-5 (3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol)

3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol structure
82970-70-5 structure
Product name:3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol
CAS No:82970-70-5
MF:C22H29NO2
MW:339.47116
CID:1808140
PubChem ID:134130

3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(3-hydroxy-3-phenylpropyl)-3,4-dimethylpiperidin-4-yl]phenol
    • 1-Piperidinepropanol, 4-(3-hydroxyphenyl)-3,4-dimethyl-alpha-phenyl-
    • 4-(3-Hydroxyphenyl)-3,4-dimethyl-alpha-phenyl-1-piperidinepropanol
    • Lilly 117413
    • LY117413
    • AKOS040752762
    • SCHEMBL4635084
    • 82970-70-5
    • LY 117413
    • DTXSID101003030
    • LY-117413
    • Inchi: InChI=1S/C22H29NO2/c1-17-16-23(13-11-21(25)18-7-4-3-5-8-18)14-12-22(17,2)19-9-6-10-20(24)15-19/h3-10,15,17,21,24-25H,11-14,16H2,1-2H3
    • InChI Key: YJQIKSUIZIHGOJ-UHFFFAOYSA-N
    • SMILES: CC1CN(CCC1(C)C2=CC(=CC=C2)O)CCC(C3=CC=CC=C3)O

Computed Properties

  • Exact Mass: 339.219829168g/mol
  • Monoisotopic Mass: 339.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.7Ų

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